Cas no 2238822-14-3 ((S)-6,7-Dihydro-5H-pyrazolo[5,1-B][1,3]oxazin-6-OL)

• Product Name: (S)-6,7-Dihydro-5H-pyrazolo[5,1-B][1,3]oxazin-6-OL
• CAS No: 2238822-14-3
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 5086540
• PubChem ID: 135241351
• Update Time: 2026-03-02

(S)-6,7-Dihydro-5H-pyrazolo[5,1-B][1,3]oxazin-6-OL Chemical and Physical Properties

Names and Identifiers

• (S)-6,7-DIHYDRO-5H-PYRAZOLO[5,1-B][1,3]OXAZIN-6-OL
• AT11031
• (6S)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-ol
• (6S)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-ol
• SCHEMBL20400542
• BS-48660
• 2238822-14-3
• (S)-6,7-Dihydro-5H-pyrazolo[5,1-B][1,3]oxazin-6-OL

• Inchi： 1S/C6H8N2O2/c9-5-3-8-6(10-4-5)1-2-7-8/h1-2,5,9H,3-4H2/t5-/m0/s1
• InChI Key： QBIRNWYMLTVIOP-YFKPBYRVSA-N
• SMILES： O1C2=CC=NN2C[C@@H](C1)O

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 47.3

Additional information on (S)-6,7-Dihydro-5H-pyrazolo[5,1-B][1,3]oxazin-6-OL

Introduction to (S)-6,7-Dihydro-5H-pyrazolo[5,1-B][1,3]oxazin-6-OL (CAS No. 2238822-14-3)

(S)-6,7-Dihydro-5H-pyrazolo[5,1-B][1,3]oxazin-6-OL is a fascinating heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2238822-14-3, belongs to a class of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural framework of this compound, featuring a pyrazolo[5,1-B][1,3]oxazine core, makes it a promising candidate for further investigation in drug discovery and development.

The< strong>pyrazolo[5,1-B][1,3]oxazine scaffold is a fused heterocycle consisting of a pyrazole ring connected to an oxazine ring. This structural motif is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the chiral center at the 6-position of the molecule, as indicated by the (S) configuration, adds another layer of complexity and interest to its pharmacological profile. The stereochemistry of this compound can significantly influence its biological activity and interactions with biological targets.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic purposes. The< strong>pyrazolo[5,1-B][1,3]oxazine scaffold has been extensively studied due to its ability to modulate various biological pathways. Research has shown that this class of compounds can interact with multiple targets, making them valuable candidates for multitarget drug design. The< strong>(S)-6,7-Dihydro-5H-pyrazolo[5,1-B][1,3]oxazin-6-OL molecule is no exception and has been explored for its potential in several pharmacological contexts.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in cancer progression. Studies have demonstrated that< strong>pyrazolo[5,1-B][1,3]oxazine-based derivatives can inhibit enzymes such as kinases and phosphodiesterases, which are crucial for cell proliferation and survival. The< strong>(S)-configuration of the chiral center in< strong>(S)-6,7-Dihydro-5H-pyrazolo[5,1-B][1,3]oxazin-6-OL may enhance its binding affinity and selectivity towards these targets. This has led to investigations into its efficacy as an anticancer agent.

Beyond cancer therapy, the< strong>pyrazolo[5,1-B][1,3]oxazine scaffold has also shown promise in other therapeutic areas. For instance, derivatives of this scaffold have been investigated for their anti-inflammatory properties. Inflammation is a key factor in various chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. By modulating inflammatory pathways, compounds like< strong>(S)-6,7-Dihydro-5H-pyrazolo[5,1-B][1,3]oxazin-6-OL could potentially offer new treatment strategies.

The synthesis of< strong>(S)-6,7-Dihydro-5H-pyrazolo[5,1-B][1,3]oxazin-6-OL presents an interesting challenge due to the complexity of its heterocyclic structure. Advanced synthetic methodologies have been employed to achieve high yields and enantiopurity. Techniques such as chiral resolution and asymmetric synthesis have been crucial in obtaining the desired (S) configuration. These synthetic approaches not only highlight the chemical ingenuity involved but also open up possibilities for further structural modifications and derivatization.

The pharmacokinetic properties of< strong>(S)-6,7-Dihydro-5H-pyrazolo[5,B][13]oxazin6OL are another area of active research. Understanding how a compound is absorbed、distributed、metabolized，and excreted (ADME) is essential for evaluating its potential as a drug candidate. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles，making it suitable for further development。However，more comprehensive studies are needed to fully elucidate its ADME properties.

In conclusion，the< strong>(S)-6，7-Dihydro—5H—pyrazol0【51—B】\[13】0xazIn—60L\(CAS No．2238822—14—3\) is a structurally intriguing compound with significant potential in pharmaceutical applications。Its unique scaffold，chiral center，and demonstrated biological activities make it a valuable candidate for further research。Ongoing studies aim to explore its therapeutic efficacy，optimize its synthetic routes，and understand its pharmacokinetic behavior。With continued investigation，this compound could contribute to the development of novel treatments for various diseases.